Cas no 2227894-67-7 (rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate)

• Product Name: rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate
• CAS No: 2227894-67-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6258687
• PubChem ID: 165969395
• Update Time: 2025-05-26

rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate
• 2227894-67-7
• rac-methyl 4-[(1R,2R)-2-(aminomethyl)cyclopropyl]benzoate
• EN300-1820140

• Inchi： 1S/C12H15NO2/c1-15-12(14)9-4-2-8(3-5-9)11-6-10(11)7-13/h2-5,10-11H,6-7,13H2,1H3/t10-,11-/m0/s1
• InChI Key： QTXSJEAZLCGJTH-QWRGUYRKSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate

Comprehensive Overview of rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate (CAS No. 2227894-67-7)

The compound rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate (CAS No. 2227894-67-7) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and aminomethyl functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's stereospecificity is critical for developing enantiomerically pure drugs, a major focus in modern pharmacology to reduce off-target effects. Its CAS No. 2227894-67-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization.

One of the trending topics in organic chemistry is the use of cyclopropane motifs to enhance molecular rigidity and bioavailability. rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate exemplifies this trend, as its three-membered ring confers conformational restraint, improving binding affinity to biological targets. This property aligns with current industry efforts to design next-generation small-molecule therapeutics with improved pharmacokinetic profiles.

From a synthetic perspective, the preparation of rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate often involves stereocontrolled cyclopropanation and esterification strategies. These methods are widely discussed in academic forums, with researchers exploring catalytic asymmetric synthesis to access enantiopure forms. The compound's benzoate ester moiety also offers versatility for further derivatization, making it a hotspot for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are increasingly shaping chemical research, and rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate is no exception. Its biodegradability and low ecotoxicity profile are under investigation, particularly for agrochemical applications. These attributes resonate with the growing emphasis on green chemistry and sustainable synthesis, topics frequently queried in search engines by industry professionals.

In conclusion, rac-methyl 4-(1R,2R)-2-(aminomethyl)cyclopropylbenzoate (CAS No. 2227894-67-7) represents a compelling case study in the intersection of chiral chemistry, drug design, and sustainable science. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific literature and industrial workflows.